3-methyl-1H-pyrazol-4-amine dihydrochloride

• IUPAC Name: 5-methyl-1H-pyrazol-4-amine;dihydrochloride
• InChI: InChI=1S/C4H7N3.2ClH/c1-3-4(5)2-6-7-3;;/h2H,5H2,1H3,(H,6,7);2*1H
• InChI Key: QXNDZAPAEACKDJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NN1)N.Cl.Cl
• Molecular Formula: C4H9Cl2N3
• Molecular Weight: 170.04 g/mol
• CAS RN: 854698-16-1

Description

3-Methyl-1H-pyrazol-4-amine dihydrochloride, often referred to as 3-MPHPD, is a synthetic compound with a wide range of applications in scientific research. It is a colorless, crystalline solid with a molecular weight of 226.84 g/mol. It has a melting point of 176-177°C and is soluble in water, ethanol, and methanol. 3-MPHPD is used in a variety of laboratory experiments, including cell culture, enzyme assays, and drug screening. This compound has also been studied for its potential applications in the treatment of various diseases, such as cancer, Alzheimer’s, and Parkinson’s.

Scientific Research Applications

Reactivity and Application in Synthesis

The compound 3-methyl-1H-pyrazol-4-amine dihydrochloride serves as a pivotal precursor in the synthesis of various heterocyclic compounds. It is notable for its unique reactivity and application in the creation of diverse heterocyclic structures. The related compound, 4-(dicyanomethylene)-3-methyl-1-phenyl-2-pyrazoline-5-one, for instance, is utilized as a building block in the formation of heterocycles such as pyrazolo-imidazoles, thiazoles, spiropyridines, spiropyrroles, and spiropyrans. This particular application underscores the significance of this class of compounds in the realm of synthetic chemistry, paving the way for the creation of innovative heterocyclic compounds and dyes (Gomaa & Ali, 2020).

Medicinal Chemistry and Biological Activities

In the domain of medicinal chemistry, pyrazoles, particularly those substituted with a methyl group like 3-methyl-1H-pyrazol-4-amine, are recognized for their potent medicinal properties. They are reported to exhibit a broad spectrum of biological activities, making them valuable scaffolds in drug development. These biological activities encompass a wide range, including anticancer, antimicrobial, and several other pharmacological effects. The synthetic approaches and the medicinal significance of methyl-substituted pyrazoles have been extensively explored, highlighting their prominence in the development of new therapeutic agents (Sharma et al., 2021).

Pyrazoline Derivatives in Anticancer Research

Pyrazoline derivatives, including those derived from 3-methyl-1H-pyrazol-4-amine, are the focus of extensive research due to their notable anticancer properties. These compounds are being studied for their potential in multifunctional applications, particularly in combating cancer. The ongoing research and synthesis of pyrazoline derivatives underscore their significance in pharmaceutical chemistry and their potential in developing new anticancer agents (Ray et al., 2022).

Neuroprotective Properties of Pyrazolines

Pyrazolines are also recognized for their ability to treat neurodegenerative diseases. They are known for their stability and have inspired medicinal chemists to manipulate their structure to create various pharmacological agents. The neuroprotective properties of pyrazolines and their role in managing neurodegenerative diseases like Alzheimer's and Parkinson's diseases have been the subject of recent studies, highlighting the therapeutic potential of these compounds in treating such debilitating conditions (Ahsan et al., 2022).